Isobutylammonium chloride

Specification

• Molecular Formula: C4H12ClN
• Molecular Weight: 109.60 g/mol
• IUPAC Name: 2-methylpropylazanium;chloride
• Standard InChI: InChI=1S/C4H11N.ClH/c1-4(2)3-5;/h4H,3,5H2,1-2H3;1H
• Standard InChI Key: BSMNBEHEFWDHJD-UHFFFAOYSA-N
• SMILES: CC(C)C[NH3+].[Cl-]
• Canonical SMILES: CC(C)C[NH3+].[Cl-]

Introduction

Isobutylammonium chloride is an organic compound with the molecular formula C₄H₁₂ClN. It is classified as a quaternary ammonium salt, where the isobutyl group serves as the alkyl moiety attached to the ammonium ion. This compound has garnered attention due to its potential applications in various fields, particularly in the development of materials for perovskite solar cells and other ionic materials.

Chemical Reactions and Applications

Isobutylammonium chloride undergoes various chemical reactions, including nucleophilic substitution reactions where the chloride ion is replaced by other nucleophiles, and acid-base reactions where it reacts with bases to form isobutylamine and water.

Types of Reactions

• Substitution Reactions: Common nucleophiles used include hydroxide ions, cyanide ions, and alkoxide ions.

• Acid-Base Reactions: Strong bases like sodium hydroxide or potassium hydroxide are used.

Major Products

• Substitution Reactions: The major products depend on the nucleophile used. For example, with hydroxide ions, the product is isobutanol.

• Acid-Base Reactions: The major product is isobutylamine.

Scientific Research and Industrial Applications

Isobutylammonium chloride has a wide range of applications in scientific research, including its use as a reagent in organic synthesis and as a precursor for the preparation of other chemical compounds. In industry, it is used in the production of various industrial chemicals and as a catalyst in certain chemical reactions.

Applications Table

Field	Application
Chemistry	Organic synthesis, precursor for other compounds
Biology	Study of biological processes, buffer in biochemical experiments
Industry	Production of industrial chemicals, catalyst in chemical reactions
Materials Science	Development of perovskite solar cells and other ionic materials

Research Findings

Research indicates that incorporating isobutylammonium chloride into perovskite formulations can lead to improved photovoltaic performance due to enhanced crystallinity and reduced defect densities. This highlights its significance in materials science, particularly in enhancing the performance of solar cells.